2-((1-(Phenylsulfonyl)piperidin-3-yl)oxy)isonicotinonitrile

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C17H17N3O3S/c18-12-14-8-9-19-17(11-14)23-15-5-4-10-20(13-15)24(21,22)16-6-2-1-3-7-16/h1-3,6-9,11,15H,4-5,10,13H2
• InChI Key: JWVMIAKVVGGWPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)OC3=NC=CC(=C3)C#N
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

2-((1-(Phenylsulfonyl)piperidin-3-yl)oxy)isonicotinonitrile is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as PSNCBAM-1 and belongs to the class of CB2 receptor agonists.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial Study of N-Substituted Derivatives

  A study focused on the synthesis of N-substituted derivatives of compounds bearing the phenylsulfonyl piperidine motif, similar to the one , for antibacterial applications. These compounds were synthesized and exhibited moderate to significant antibacterial activity against Gram-negative and Gram-positive bacteria (H. Khalid et al., 2016).

• Cyclin-Dependent Kinase Inhibitors

  Research into β-piperidinoethylsulfides oxidation led to the development of compounds that inhibit cyclin-dependent kinase CDK2, a critical enzyme in cell cycle regulation. This study indicates the potential for developing novel therapeutic agents targeting cancer and other diseases characterized by uncontrolled cell growth (R. Griffin et al., 2006).

• Enzyme Inhibition Studies

  Another study synthesized derivatives with the piperidin-1-ylsulfonyl structure, which were screened against butyrylcholinesterase (BChE) enzyme. This research is relevant for exploring therapeutic avenues for diseases like Alzheimer's, where enzyme inhibition can play a significant role (H. Khalid et al., 2016).

Synthesis and Chemical Applications

• Synthesis of Heterocyclic Compounds

  Research efforts have been directed towards the synthesis of heterocyclic compounds utilizing sulfonamide and nitroxide moieties. These compounds hold significance in developing pharmacologically active molecules with potential applications in medicinal chemistry and drug discovery (E. Darwish et al., 2014).

• Novel Antidepressant Metabolism Study

  A detailed investigation into the oxidative metabolism of a novel antidepressant showcases the utility of related compounds in understanding drug metabolism and designing drugs with favorable pharmacokinetic profiles. This research can guide the development of safer and more effective therapeutic agents (Mette G. Hvenegaard et al., 2012).